methyl (2E)-1,3-benzothiazol-2(3H)-ylidene(cyano)acetate

• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol
• IUPAC Name: methyl (2E)-2-(3H-1,3-benzothiazol-2-ylidene)-2-cyanoacetate
• InChI: InChI=1S/C11H8N2O2S/c1-15-11(14)7(6-12)10-13-8-4-2-3-5-9(8)16-10/h2-5,13H,1H3/b10-7+
• InChI Key: SEIUOPPGQAMYGB-JXMROGBWSA-N
• Isomeric SMILES: COC(=O)/C(=C/1\NC2=CC=CC=C2S1)/C#N
• SMILES: COC(=O)C(=C1NC2=CC=CC=C2S1)C#N

Description

Methyl (2E)-1,3-benzothiazol-2(3H)-ylidene(cyano)acetate is an alkyl cyanoacetate ester that is methyl cyanoacetate with a 1,3-benzothiazol-2(3H)-ylidene substituent at position 2. It has a role as a metabolite. It is a member of benzothiazoles, a nitrile and a methyl ester. It derives from a methyl cyanoacetate.

Scientific Research Applications

Cyclometalation and Crystal Structure

Methyl (2E)-1,3-benzothiazol-2(3H)-ylidene(cyano)acetate is involved in the formation of cyclometalated compounds. For instance, 1,4-bis(benzothiazol-2-yl)benzene undergoes a process to form a nonpolymeric, acetate-bridged product with a unique molecular box structure as shown by X-ray crystal analysis (B. O. and P. Steel, 1998).

Tautomerism and Decomposition

The compound displays tautomerism and can undergo decomposition under certain conditions. For example, ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a related compound, shows tautomerism and can decompose to yield other chemical structures (D. L. Carrington et al., 1972).

Dye Formation and Absorption Band Shifts

This chemical is significant in the formation of dyes. For instance, quantum-chemical calculations for monomers and polymers of related cyanine dyes revealed the potential for forming various π-stacking configurations with notable absorption band shifts (V. G. Avakyan et al., 2014).

Cyclization Reactions

Cyclization reactions involving derivatives of benzothiazole are crucial for creating functionalized compounds with diverse structures, as evidenced by their application in synthesizing iminospiro[indoline-3,2′-phenanthrenes] and other derivatives (Yu-Ling Lu et al., 2016).

Anticancer Activity

Compounds derived from benzothiazolylidene have been investigated for their anticancer properties. For example, a series of compounds synthesized from benzothiazolylidene demonstrated significant activity against various cancer cell lines, including leukemia and colon cancer (A. Hassan et al., 2020).

Nucleic Acid Detection

The compound has been studied for its interaction with nucleic acids. For example, the spectral properties of related benzothiazolium compounds have been investigated, revealing their potential as probes for nucleic acid detection (I. Valyukh et al., 2002).

Solar Cell Applications

Unsymmetrical benzothiazole squaraine sensitizers related to this compound demonstrate potential in solar cell applications. They exhibit intense and wide absorption bands in the red/NIR wavelength region, useful in dye-sensitized solar cells (Sanghoon Kim et al., 2010).

Microbial Activity

Various armed heterocyclic derivatives of benzothiazolylidene have been synthesized and their antimicrobial activities evaluated. These compounds showed promising bioactivity, underlining their potential in developing new antimicrobial agents (T. Hadda et al., 2014).